4-(4-cyclobutyl-6-methylpyrimidin-2-yl)-1,4-oxazepan-6-ol

• IUPAC Name: 4-(4-cyclobutyl-6-methylpyrimidin-2-yl)-1,4-oxazepan-6-ol
• InChI: InChI=1S/C14H21N3O2/c1-10-7-13(11-3-2-4-11)16-14(15-10)17-5-6-19-9-12(18)8-17/h7,11-12,18H,2-6,8-9H2,1H3
• InChI Key: FBJAAHUEPGEDPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC(C2)O)C3CCC3
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

Synthesis Analysis

The synthesis of heterocyclic compounds containing the 1,4-oxazepan moiety, similar to 4-(4-cyclobutyl-6-methylpyrimidin-2-yl)-1,4-oxazepan-6-ol, often involves multi-step reactions starting from basic heterocyclic skeletons like 6-methyl-2-thiouracil. These processes may include reactions with ethyl chloroacetate, hydrazine hydrate, and subsequent reactions with anhydrides like phthalic anhydride, maleic anhydride, and succinic anhydride to obtain various 1,3-oxazepine derivatives (Mohammad, Ahmed, & Mahmoud, 2023).

Molecular Structure Analysis

Detailed molecular structure analysis of such compounds is typically conducted using spectral methods, including FT-IR and NMR spectroscopy. These techniques help in elucidating the structural features of the synthesized compounds, providing insights into the molecular geometry, bond lengths, angles, and the overall 3D conformation of the molecule (Mohammad, Ahmed, & Mahmoud, 2023).

Scientific Research Applications

Synthesis and Characterization

A study focused on the synthesis of new heterocyclic compounds, including derivatives of 6-methyl 2-thiouracil, which shares a similar structural motif with the compound . These derivatives were synthesized through various reactions, leading to compounds with potential antibacterial activity. This research highlights the versatility of pyrimidinyl compounds in creating new chemical entities with potential biological applications (Khalid M. Mohammad, Mohammad R. Ahmed, Mahmoud H. Mahmoud, 2017).

Biological Activity

Another study explored GSK189254, a compound related by structural motif, demonstrating its potential as a histamine H3 receptor antagonist with therapeutic implications for Alzheimer's disease. This research shows the application of structurally related compounds in addressing neurodegenerative diseases and cognitive disorders (A. Medhurst et al., 2007).

Material Science and Pharmacology

Further, the research on the synthesis and biological evaluation of pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents demonstrates the potential of pyrimidine derivatives in developing new therapeutic agents. This study emphasizes the chemical flexibility and biological relevance of pyrimidine-based structures in creating compounds with specific pharmacological activities (A. Rahmouni et al., 2016).

Chemical Properties and Reactivity

The work on palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes to yield heterocyclic derivatives underlines the synthetic utility of pyrimidine-related structures in constructing complex molecules. This research showcases the application of catalytic systems in facilitating novel synthetic routes for heterocyclic compounds (A. Bacchi et al., 2005).